(1R)-1-(1,3-dioxaindan-4-yl)ethan-1-amine hydrochloride

• Molecular Formula: C9H12ClNO2
• Molecular Weight: 201.65 g/mol
• IUPAC Name: (1R)-1-(1,3-benzodioxol-4-yl)ethanamine;hydrochloride
• InChI: InChI=1S/C9H11NO2.ClH/c1-6(10)7-3-2-4-8-9(7)12-5-11-8;/h2-4,6H,5,10H2,1H3;1H/t6-;/m1./s1
• InChI Key: ZESOMJGBBDHUBC-FYZOBXCZSA-N
• Isomeric SMILES: C[C@H](C1=C2C(=CC=C1)OCO2)N.Cl
• Canonical SMILES: CC(C1=C2C(=CC=C1)OCO2)N.Cl

Description

(1R)-1-(1,3-dioxaindan-4-yl)ethan-1-amine hydrochloride is a chemical compound that features a unique structure with a 1,3-dioxaindan moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1R)-1-(1,3-dioxaindan-4-yl)ethan-1-amine hydrochloride typically involves the formation of the 1,3-dioxaindan ring followed by the introduction of the ethan-1-amine group. The reaction conditions often require specific catalysts and solvents to ensure the correct stereochemistry and high yield.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

(1R)-1-(1,3-dioxaindan-4-yl)ethan-1-amine hydrochloride can undergo various types of chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can be used to remove oxygen-containing groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another, often using specific reagents and conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions often involve controlled temperatures and pH levels to ensure the desired reaction pathway.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield a ketone or aldehyde, while reduction could produce an alcohol.

Scientific Research Applications

Chemistry

In chemistry, (1R)-1-(1,3-dioxaindan-4-yl)ethan-1-amine hydrochloride is used as a building block for the synthesis of more complex molecules

Biology

In biology, this compound can be used as a probe to study enzyme interactions and metabolic pathways. Its ability to interact with specific biological targets makes it a valuable tool for biochemical research.

Medicine

In medicine, this compound has potential therapeutic applications. It may be used in the development of new drugs targeting specific diseases or conditions.

Industry

In industry, this compound can be used in the production of specialty chemicals and materials. Its unique properties make it suitable for various industrial applications, including the manufacture of polymers and coatings.

Mechanism of Action

The mechanism of action of (1R)-1-(1,3-dioxaindan-4-yl)ethan-1-amine hydrochloride involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins involved in biological pathways. The compound’s effects are mediated through these interactions, leading to changes in cellular processes and functions.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to (1R)-1-(1,3-dioxaindan-4-yl)ethan-1-amine hydrochloride include other 1,3-dioxaindan derivatives and amine-containing compounds. Examples include:

• 1,3-dioxaindan-4-ylmethanamine
• 1,3-dioxaindan-4-ylpropylamine

Uniqueness

What sets this compound apart from these similar compounds is its specific stereochemistry and the presence of the ethan-1-amine group. This unique combination of features gives it distinct chemical and biological properties, making it valuable for various applications.